![molecular formula C24H25F3N4OS B2489093 2-phenyl-3-(propylsulfanyl)-N~8~-[2-(trifluoromethyl)phenyl]-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide CAS No. 1359085-23-6](/img/structure/B2489093.png)
2-phenyl-3-(propylsulfanyl)-N~8~-[2-(trifluoromethyl)phenyl]-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The research and development of spiro compounds, especially those involving triazaspirodecanes, have garnered significant interest due to their complex molecular structures and potential applications. These compounds often exhibit unique chemical and physical properties, making them valuable in various scientific and technological fields.
Synthesis Analysis
Spiro compounds, including azaspirodecanes, are synthesized through a variety of methods, including cycloaddition reactions, Friedel-Crafts cyclization, and electrophilic ipso-cyclization. For example, Tf2O-promoted activation and TfOH-promoted Friedel-Crafts ipso-cyclization have been used to synthesize novel 2-azaspiro[4.5]deca-1,6,9-trien-8-ones (Shan et al., 2022). Additionally, copper-mediated oxidative ipso-cyclization has been applied to create 3-(arylthio)-1-azaspiro[4.5]deca-3,6,9-triene-2,8-diones (Qian et al., 2015).
Molecular Structure Analysis
The molecular structure of spiro compounds, such as 1-azaspirodecanes, is characterized by their spirocyclic framework, which significantly influences their chemical reactivity and physical properties. Techniques like X-ray crystallography have been essential in determining the precise molecular configurations of these compounds, providing insights into their structural characteristics and potential interactions.
Chemical Reactions and Properties
Spiro compounds undergo various chemical reactions, including acylation, ipso-cyclization, and electrophilic substitution, influenced by their unique molecular structures. For instance, the acylation of the enamino tautomer of 2-azaspiro[4.5]deca-1,6,9-trien-8-ones with 5-arylfuran-2,3-diones has been explored, revealing the sensitivity of these reactions to specific substituents and conditions (Konovalova et al., 2014).
Scientific Research Applications
Antiviral Applications
A key application area for compounds structurally similar to 2-phenyl-3-(propylsulfanyl)-N8-[2-(trifluoromethyl)phenyl]-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is in antiviral research. New spirothiazolidinone derivatives, which share a structural framework with the compound , have been found effective against influenza A/H3N2 virus and human coronavirus 229E. The versatility of the spirothiazolidinone scaffold in these studies suggests potential for diverse antiviral applications (Apaydın et al., 2020).
Antibacterial Activity
Research into structurally similar compounds has also highlighted their potential in antibacterial applications. New hybrid derivatives of 5-sulfamoyl-1H-indole and 4-thiazolidinone groups, which share some structural characteristics with the compound, have shown significant antibacterial activity. This indicates the potential of such compounds in the development of new antibacterial agents (Güzel-Akdemir et al., 2020).
Receptor Agonists
Compounds within this structural family have been identified as high-affinity ligands for specific human receptors such as the ORL1 (orphanin FQ/nociceptin) receptor. This suggests their potential application in modulating receptor activities for therapeutic purposes (Röver et al., 2000).
Synthetic Methods and Novel Compounds
Significant research has been focused on the synthesis of novel compounds within this structural class. For example, the synthesis of structurally novel 2-azaspiro[4.5]deca-1,6,9-trien-8-ones using specific synthesis methods indicates the ongoing interest in exploring this chemical space for new compounds with potential applications in various domains of pharmaceuticals (Shan et al., 2022).
properties
IUPAC Name |
2-phenyl-3-propylsulfanyl-N-[2-(trifluoromethyl)phenyl]-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25F3N4OS/c1-2-16-33-21-20(17-8-4-3-5-9-17)29-23(30-21)12-14-31(15-13-23)22(32)28-19-11-7-6-10-18(19)24(25,26)27/h3-11H,2,12-16H2,1H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHXXAYLRVQRLRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC2(CCN(CC2)C(=O)NC3=CC=CC=C3C(F)(F)F)N=C1C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.